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Zhan Catalyst-1B Profile and Performance

Zhan Catalyst-1B is a ruthenium-based complex designed for olefin metathesis reactions, sharing a similar

structure with the Hoveyda-Grubbs catalysts but featuring a key modification: an electron-withdrawing

dimethylsulfonamide group on the benzylidene ether ligand [1]. This modification influences its reactivity

and stability.

The table below summarizes its basic properties and selected performance data from the literature.

Property / Aspect Details / Value

Chemical Formula C₃₃H₄₃Cl₂N₃O₃RuS [1] [2] [3]

Molecular Weight 733.75 g·mol⁻¹ [1] [3]

Appearance Green solid [1]

Key Structural Feature Electron-withdrawing sulfonamide group on the isopropoxystyrene ligand

[1]

Performance in ADMET
Polymerization

Effective, though a second-generation Hoveyda–Grubbs catalyst was

the most effective in one study [4].
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Property / Aspect Details / Value

Performance in RCM &
Self-Metathesis

Exhibited high activity and near 100% selectivity in various reactions,
including Ring-Closing Metathesis (RCM) and metathesis of fatty acid

esters [5].

Immobilized Form
Activity

When immobilized on MCM-41/SBA-15, showed high activity in RCM and

ROMP. Turnover Frequency (TOF) for RCM of DEDAM was ~2500 h⁻¹ [5].

Recyclability Can be recovered via precipitation or filtration and reused, a significant

advantage [1]. Its immobilized form also allows for recycling [5].

Experimental Context and Protocols

While specific thermal stability data (like a decomposition temperature) for Zhan Catalyst-1B is not

provided in the search results, the experimental contexts below offer insight into its practical performance.

Acyclic Diene Metathesis (ADMET) Polymerization [4]:

Protocol: A novel family of furan-based α,ω-diene carbonate monomers was subjected to
ADMET polymerization using seven different ruthenium catalysts, including Zhan Catalyst-
1B.
Result: The second-generation Hoveyda–Grubbs catalyst proved most effective, yielding

polymers with molecular weights up to 19 kDa. This indicates that in this specific, demanding
reaction, the Hoveyda-Grubbs catalyst outperformed the others tested, though Zhan Catalyst-
1B was still viable.

Ring-Closing Metathesis (RCM) and Self-Metathesis [5]:

Protocol: The activity of Zhan Catalyst-1B (and its immobilized versions) was tested in several
reactions, including:

RCM of diethyl diallylmalonate (DEDAM) and 1,7-octadiene.
Self-metathesis of methyl oleate and methyl 10-undecenoate.

Result: The catalyst showed high activity and selectivity across these tests. For the
immobilized version, the TOF for RCM of DEDAM reached approximately 2500 h⁻¹.

A Practical Workflow for Catalyst Selection
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Given the lack of direct comparative data on thermal stability, you may need to perform empirical

evaluation. The following diagram outlines a general workflow for this process using Graphviz.

Start Catalyst Evaluation

Literature & Database Review

Design Comparative Experiment

Run TGA Analysis

Performance under Heat

Analyze & Compare Data

Select Optimal Catalyst

Click to download full resolution via product page

This workflow suggests a direct, experimental approach to obtain the missing comparative data.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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